Jorumycin

• Molecular Formula: C27H30N2O9
• Molecular Weight: 526.5 g/mol
• IUPAC Name: [(1R,2S,10R,12S,13S)-12-hydroxy-7,18-dimethoxy-6,17,21-trimethyl-5,8,16,19-tetraoxo-11,21-diazapentacyclo[11.7.1.02,11.04,9.015,20]henicosa-4(9),6,15(20),17-tetraen-10-yl]methyl acetate
• InChI: InChI=1S/C27H30N2O9/c1-10-21(31)13-7-15-20-19-14(22(32)11(2)26(37-6)24(19)34)8-16(28(20)4)27(35)29(15)17(9-38-12(3)30)18(13)23(33)25(10)36-5/h15-17,20,27,35H,7-9H2,1-6H3/t15-,16-,17-,20-,27-/m0/s1
• InChI Key: QCUVHQFXYHRYHX-PIHYCAAOSA-N
• Isomeric SMILES: CC1=C(C(=O)C2=C(C1=O)C[C@H]3[C@H]4C5=C(C[C@H](N4C)[C@@H](N3[C@H]2COC(=O)C)O)C(=O)C(=C(C5=O)OC)C)OC
• Canonical SMILES: CC1=C(C(=O)C2=C(C1=O)CC3C4C5=C(CC(N4C)C(N3C2COC(=O)C)O)C(=O)C(=C(C5=O)OC)C)OC
• synonyms: jorumycin

Description

Jorumycin is a natural product found in Jorunna funebris with data available.

Scientific Research Applications

Synthesis and Drug Discovery

Jorumycin's structural complexity has drawn attention for its potential pharmaceutical applications, particularly in cancer treatment. The development of synthetic routes for jorumycin and its analogs, like jorunnamycin A, has been a significant area of research. These efforts aim to harness modern transition-metal catalysis for efficient synthesis, diverging from natural biosynthetic pathways to allow for the creation of diverse nonnatural analogs. This approach not only facilitates the production of these compounds but also opens new avenues for drug discovery by enabling structural diversification (Welin et al., 2019).

Antitumor Activity

Jorumycin has shown promise in preclinical studies for its antitumor properties. Early investigations into its cytotoxic effects against various cancer cell lines have highlighted its potential as an antitumor agent. For instance, jorumycin and its analogs have been synthesized and evaluated for cytotoxicity, demonstrating significant activity against multiple cancer cell lines, with some analogs showing comparable or even enhanced efficacy to jorumycin itself (Liu et al., 2012). This indicates the potential for developing jorumycin-based therapies for cancer treatment.

Emerging Applications

Beyond its antitumor potential, jorumycin and related compounds have broader applications in scientific research. For example, bacteriocins, a class of ribosomally synthesized antimicrobial peptides, have seen applications ranging from food preservation to potential use in treating cancer. This diverse range of applications highlights the growing interest in natural compounds like jorumycin for developing new therapeutic strategies (Chikindas et al., 2018).